Cas no 89392-17-6 (2-Hexanone, 3,3,5,5-tetramethyl-1-(1H-1,2,4-triazol-1-yl)-)

2-Hexanone, 3,3,5,5-tetramethyl-1-(1H-1,2,4-triazol-1-yl)- structure
89392-17-6 structure
Product Name:2-Hexanone, 3,3,5,5-tetramethyl-1-(1H-1,2,4-triazol-1-yl)-
CAS No:89392-17-6
MF:C12H21N3O
MW:223.31464266777
CID:602333
PubChem ID:13269101
Update Time:2025-04-19

2-Hexanone, 3,3,5,5-tetramethyl-1-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone, 3,3,5,5-tetramethyl-1-(1H-1,2,4-triazol-1-yl)-
    • 3,3,5,5-tetramethyl-1-(1,2,4-triazol-1-yl)hexan-2-one
    • 3,3,5,5-Tetramethyl-1-(1H-1,2,4-triazol-1-yl)hexan-2-one
    • 89392-17-6
    • DTXSID10533430
    • Inchi: 1S/C12H21N3O/c1-11(2,3)7-12(4,5)10(16)6-15-9-13-8-14-15/h8-9H,6-7H2,1-5H3
    • InChI Key: ZZVRXKJLUOQIIQ-UHFFFAOYSA-N
    • SMILES: O=C(CN1C=NC=N1)C(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 223.168462302g/mol
  • Monoisotopic Mass: 223.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 47.8Ų
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